1-Nitro-2-(2,2,2-trifluoroethyl)benzene

Specification

• CAS No.: 145914-06-3
• Molecular Formula: C8H6F3NO2
• Molecular Weight: 205.13 g/mol
• IUPAC Name: 1-nitro-2-(2,2,2-trifluoroethyl)benzene
• Standard InChI: InChI=1S/C8H6F3NO2/c9-8(10,11)5-6-3-1-2-4-7(6)12(13)14/h1-4H,5H2
• Standard InChI Key: LMUDYZWHWMEFCA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC(F)(F)F)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C(=C1)CC(F)(F)F)[N+](=O)[O-]

Introduction

1-Nitro-2-(2,2,2-trifluoroethyl)benzene is an organic compound that belongs to the class of nitro compounds. It is characterized by the presence of a nitro group (-NO2) and a trifluoroethyl group (-CF3CH2-) attached to a benzene ring. This compound is of interest in organic chemistry due to its potential applications in synthesis reactions, particularly in the trifluoromethylation of heterocyclic compounds.

Synthesis and Applications

This compound can be synthesized through various organic reactions, often involving the introduction of the trifluoroethyl group to a nitrobenzene derivative. It is used as a reagent in organic chemistry for synthesizing nitro compounds and has been applied in the trifluoromethylation of heterocyclic compounds.

Synthesis Pathways

While specific synthesis pathways for 1-Nitro-2-(2,2,2-trifluoroethyl)benzene are not detailed in the available literature, similar compounds are typically synthesized through reactions involving trifluoromethylation agents and nitrobenzene derivatives.

Research Findings and Future Directions

Research on 1-Nitro-2-(2,2,2-trifluoroethyl)benzene is limited, but its potential applications in organic synthesis suggest further investigation could be valuable. The compound's trifluoroethyl group offers unique opportunities for chemical transformations, particularly in the synthesis of fluorinated compounds.

Future Research Directions

• Fluorination Reactions: Investigating the use of 1-Nitro-2-(2,2,2-trifluoroethyl)benzene in fluorination reactions could provide insights into its utility in synthesizing complex fluorinated molecules.

• Heterocyclic Chemistry: Further exploration of its role in the trifluoromethylation of heterocyclic compounds could lead to the development of new synthetic methodologies.